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Abstract

This guide details the experimental protocols for using DL-TBOA to isolate and analyze
Excitatory Amino Acid Transporter (EAAT) currents via whole-cell patch clamp
electrophysiology. Unlike transportable substrates (e.g., glutamate, aspartate), DL-TBOAis a
non-transportable, competitive inhibitor that locks the transporter in an outward-facing open
conformation. This property makes it the gold standard for distinguishing electrogenic
transporter currents from channel-mediated currents and for quantifying tonic glutamate
clearance in neural circuits.

Mechanistic Principles & Experimental Logic
The Target: EAAT Electrogenicity

EAATs (EAAT1-5) function as secondary active transporters. The stoichiometric transport of
one glutamate molecule involves the co-transport of 3 Na

and 1 H

inward, and the counter-transport of 1 K
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outward.

» Net Charge: +2 elementary charges move inward per cycle.[1]

e Measurement: This generates a measurable inward current (
) at physiological potentials.

e The "Uncoupled" Anion Current: EAATs also possess a thermodynamically uncoupled
chloride conductance (

) activated by Na

and glutamate binding.

DL-TBOA Mechanism of Action

DL-TBOA competes with glutamate for the substrate binding site but prevents the structural
"clam-shell" closure required for translocation.

» Blockade: It inhibits both the stoichiometric transport current (

) and the uncoupled anion current (

).

» Selectivity: Highly selective for EAATs over ionotropic (AMPA/NMDA) and metabotropic
glutamate receptors, allowing precise subtraction of transporter components from total
synaptic current.

e Potency:
o EAAT2/3:IC
~6 uM.[2][3]
o EAAT1:IC

~70 uM (Requires higher concentrations, typically 100-300 uM, for full block).
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The "TBOA-Sensitive" Current

In experimental terms, the "EAAT Current” is defined operationally as the TBOA-sensitive
current. This is calculated by subtracting the trace recorded in the presence of TBOA from the
control trace.[4]

Translocation
(Inward)

Transport

Intracellular
Release

Requires
Internal K+

Substrate Binding
(8Na+, H+, Glu)

Activation Competes
~e__ WithGu -
Outward-Facing -
(Empty)

Locks Conformation DL-TBOA

Blockade

K+ Binding &
Re-orientation

Click to download full resolution via product page

Figure 1: EAAT Transport Cycle and TBOA Intervention. DL-TBOA binds to the outward-facing
state, preventing the translocation step and effectively silencing the transporter current.

Experimental Setup & Solutions
Internal (Pipette) Solution Strategy

Critical Requirement: The re-orientation of the transporter (Step 5 in Fig 1) requires intracellular
Potassium (K

e Common Mistake: Using a full Cesium (Cs

) internal solution to block K
channels will stall the transporter cycle, preventing steady-state recording.

e Solution: Use a K

-based internal solution.[1][5][6][7] To manage space clamp issues, block K

channels pharmacologically from the outside or accept passive K
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leak subtraction.

Recommended Internal Solution (in mM):

Component Concentration Function

Main charge carrier;
K-Gluconate 125 )
supports EAAT cycling.

| KCI | 15 | Chloride source (keep low to minimize

if desired). | | HEPES | 10 | pH Buffer (Adjust to 7.3 with KOH). | | EGTA|0.2-5| Ca

buffer. | | Mg-ATP | 4 | Metabolic support. | | Na-GTP | 0.3 | Metabolic support.[7] | | Osmolarity |
285-295 mOsm | |[7][8]

External (Bath) Solution

Standard ACSF is used, but specific blockers are mandatory to isolate EAAT currents from the
much larger receptor currents.

Isolation Cocktail (Add to ACSF):

Blocker Concentration Target

Blocks AMPA/Kainate

DNQX or NBQX 20 pM
receptors.

D-APV 50 uM Blocks NMDA receptors.

| Picrotoxin | 100 uM | Blocks GABA

receptors. | | TTX | 1 uM | Blocks voltage-gated Na
channels (Optional if using voltage steps). |

Step-by-Step Protocol
Phase 1: Preparation and Giga-Seal
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Slice Preparation: Prepare acute brain slices (e.g., hippocampus or cerebellum) or culture
HEK293 cells expressing EAATS.

Visual Identification: For slices, astrocytes are the primary target. Use SR-101 staining or
transgenic GFP lines (e.g., GFAP-GFP) for identification.

Patching: Establish a Giga-ohm seal and break in to achieve Whole-Cell configuration.

Stabilization: Allow 5—10 minutes for intracellular dialysis. Monitor Series Resistance (

). If

changes by >20%, discard the cell.

Phase 2: Isolation of Transporter Currents

Voltage Clamp: Hold the cell at -90 mV. EAAT currents are voltage-dependent and larger at
hyperpolarized potentials.

Baseline Recording: Perfuse with the Isolation Cocktail (see 3.2) for 5 minutes.

Stimulation Protocol (Choice of two):

o Exogenous Application: Puff apply Glutamate (1 mM, 10-100 ms duration) near the cell.

o Synaptic Stimulation:[1][4] Electrical stimulation of afferent fibers (e.g., Schaffer
collaterals) to induce synaptic glutamate release.

Record Control Trace: Capture the inward current response. This trace contains the EAAT
current + any residual leak.

Phase 3: DL-TBOA Application

Wash-in: Perfuse DL-TBOA (100 uM to 300 uM) in the presence of the Isolation Cocktalil.

o Note: 300 uM is recommended if EAAT1 is present; 50 uM is sufficient for pure EAAT2/3
systems.

Monitor Holding Current: You will likely observe an outward shift in the holding current.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC395959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC17585/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12353023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

o Interpretation: This shift represents the blockade of the "Tonic" glutamate current—
ambient glutamate that was continuously activating transporters before TBOA was added.

* Record Blocked Trace: Repeat the Stimulation Protocol (Step 3 above). The evoked inward
current should be significantly reduced or abolished.

o Wash-out: Wash with Isolation Cocktail (no TBOA) for 10—15 minutes to verify recovery (DL-
TBOA washes out relatively slowly).

Whole-Cell Configuration
(Hold at -90 mV)

Perfuse Isolation Cocktail
(NBQX, APV, Picrotoxin)

RECORD: Control Response
(Stimulation or Glu Puff)

PERFUSE: DL-TBOA (100-300 pM)
Wait for steady state

RECORD: Blocked Response
(Same Stimulation)

CALCULATE: Subtraction
(Control - Blocked = EAAT Current)
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Figure 2: Experimental Workflow for Isolation of EAAT Currents.

Data Analysis & Interpretation
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Calculating the TBOA-Sensitive Current

Perform a digital subtraction of the traces:

Kinetic Analysis

The isolated EAAT current typically displays:
» Rise Time: Rapid (reflecting glutamate clearance from the cleft).
e Decay Tau (

): Slower than receptor currents. In astrocytes, this reflects the turnover rate of the
transporter.

e Charge Transfer (

): Integrate the area under the curve (AUC) of the isolated current.

o Stoichiometry Check: If you know the total charge, you can estimate the number of
glutamate molecules transported:

Where
is Faraday's constant and

is the net valency (+2 per cycle).
The "Tonic" Current Shift
If applying TBOA causes a shift in the baseline holding current (

) in the outward direction (e.g., from -100 pA to -50 pA), this indicates a Tonic Glutamate
Current.

 Significance: This metric is crucial for studying pathologies like epilepsy or ischemia, where
ambient glutamate levels are elevated.

e Calculation:
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Troubleshooting & Validation

Issue Possible Cause Solution

Concentration too low for
No TBOA effect EAATI Increase DL-TBOA to 300 uM.

Loss of intracellular K Ensure pipette solution has

>100 mM K-Gluconate.[7]

Current runs down

TBOA is "sticky" or high Wash for >15 mins; use a fast
Slow Wash-out - )

affinity. perfusion system.

High Re-patch; EAAT currents are
Large Noise small (~20-200 pA), requiring

or unstable seal. low noise.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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